Cas no 228259-70-9 (1-(benzenesulfonyl)piperidin-4-amine)

• Product Name: 1-(benzenesulfonyl)piperidin-4-amine
• CAS No: 228259-70-9
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD06805738
• CID: 851093
• PubChem ID: 4778222
• Update Time: 2025-04-19

1-(benzenesulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)piperidin-4-amine
• 4-Piperidinamine, 1-(phenylsulfonyl)-
• 1-Benzenesulfonyl-piperidin-4-ylamine
• AC1NGQ0H
• ALBB-005799
• CTK7E0152
• MolPort-000-895-393
• SBB009827
• SureCN4704361
• 1-(benzenesulfonyl)piperidin-4-amine
• SCHEMBL4704361
• CS-0156057
• 228259-70-9
• AKOS000133810
• STK500888
• EN300-94478
• J-014872
• 1-(phenylsulfonyl)-4-piperidinamine
• DS-020591
• 1-(phenylsulfonyl)-4-piperidinamine(SALTDATA: HCl)
• BS-27928
• F21101
• CHEMBL4544412
• DTXSID50406497

• MDL： MFCD06805738
• Inchi： 1S/C11H16N2O2S/c12-10-6-8-13(9-7-10)16(14,15)11-4-2-1-3-5-11/h1-5,10H,6-9,12H2
• InChI Key： JKYZVBQALRYBKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų